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Compound of Interest

2,5-Dichlorobenzenesulfonyl
Compound Name:
chloride

Cat. No.: B033133

An In-depth Technical Guide to the Applications of 2,5-Dichlorobenzenesulfonyl Chloride in
Organic Synthesis

Authored by a Senior Application Scientist

This guide provides researchers, scientists, and drug development professionals with a
comprehensive overview of 2,5-Dichlorobenzenesulfonyl Chloride, a versatile and powerful
reagent in modern organic synthesis. We will delve into its core reactivity, explore its primary
applications, and provide practical, field-proven insights into its use, moving beyond simple
procedural lists to explain the causality behind experimental choices.

Introduction: The Profile of a Key Synthetic Building
Block

2,5-Dichlorobenzenesulfonyl chloride (2,5-DCBS) is an organosulfur compound featuring a
benzenesulfonyl chloride backbone substituted with two chlorine atoms at the 2 and 5
positions. This specific substitution pattern is not merely decorative; it imparts a unique
electronic character to the molecule, influencing its reactivity and making it a valuable tool for
synthetic chemists.[1] It typically appears as a beige crystalline powder or a clear to yellow
liquid, depending on its purity and the ambient temperature.[2][3]

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b033133?utm_src=pdf-interest
https://www.benchchem.com/product/b033133?utm_src=pdf-body
https://www.benchchem.com/product/b033133?utm_src=pdf-body
https://www.benchchem.com/product/b033133?utm_src=pdf-body
https://www.smolecule.com/products/s704150
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5428593.htm
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB5428593.htm?N=France
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b033133?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

The primary utility of 2,5-DCBS lies in its highly electrophilic sulfur atom, which readily reacts
with a wide range of nucleophiles. This reactivity is the foundation for its most significant
applications: the synthesis of sulfonamides and the protection of amine functionalities.

Physicochemical Properties at a Glance

Property Value Source(s)
CAS Number 5402-73-3 [2][4]1[5]
Molecular Formula CeH3CIz02S [61[7]
Molecular Weight 245.51 g/mol [71[8]
Melting Point 36-39 °C [41[8]

Beige crystalline powder /

Appearance White to light yellow lump or [2]
liquid
Solubility Soluble in Chloroform, DMSO [4]

Core Reactivity: A Mechanistic Perspective

The synthetic utility of 2,5-Dichlorobenzenesulfonyl chloride is dominated by the chemistry
of the sulfonyl chloride (-SO2CI) group. The sulfur atom is in a high oxidation state and is
bonded to two electronegative oxygen atoms and a chlorine atom, rendering it highly
electrophilic.

The archetypal reaction is a nucleophilic acyl substitution, where a nucleophile (most
commonly a primary or secondary amine) attacks the sulfur atom. This attack leads to the
formation of a tetrahedral intermediate, which then collapses, expelling the chloride ion as a
leaving group. The result is the formation of a stable sulfur-nucleophile bond. A base, such as
pyridine or triethylamine, is essential to neutralize the hydrochloric acid (HCI) generated as a
byproduct, driving the reaction to completion.[9]

The two chlorine atoms on the aromatic ring are electron-withdrawing, which further increases
the electrophilicity of the sulfonyl sulfur, making 2,5-DCBS a highly reactive sulfonating agent.
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(Start: Prepare Reactants)

1. Dissolve Amine in
Anhydrous DCM
2. Cool to 0°C and
Add Base (Pyridine)
3. Add 2,5-DCBS solution
dropwise at 0°C
4. Warm to RT, Stir 6-18h
(Monitor by TLC)

eaction Complete

5. Workup: Sequential Washes
(HCI, NaHCOs, Brine)

i

6. Dry, Concentrate, and
Purify via Chromatography

End: Pure Sulfonamide Product

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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